SARS-CoV-2 3CLpro-IN-16

• Molecular Formula: C17H14N2OS
• Molecular Weight: 294.4 g/mol
• InChI: InChI=1S/C17H14N2OS/c18-12-21-11-17(20)19-15-7-3-1-5-13(15)9-10-14-6-2-4-8-16(14)19/h1-8H,9-11H2
• InChIKey: BWJPRMXKIWYPAB-UHFFFAOYSA-N

SARS-CoV-2 3CLpro-IN-16: Covalent 3CLpro Inhibitor

SARS-CoV-2 3CLpro-IN-16 (Compound 3a) is a covalent inhibitor of the SARS-CoV-2 3C‑like protease (3CLpro, also known as Mpro). It exhibits an IC₅₀ of 2.124 μM in a FRET‑based enzymatic assay [1] and binds irreversibly to the catalytic cysteine residue (Cys145) via its thiocyanate warhead . X‑ray crystallography confirms the covalent attachment and provides a high‑resolution (2.04 Å) view of the inhibitor within the active site (PDB: 8HTV) [1]. The compound represents a distinct chemotype among 3CLpro inhibitors and is used as a tool to probe covalent inhibition mechanisms and structure–activity relationships [1].

• [1] Ren, P.; Li, H.; Nie, T.; Jian, X.; Yu, C.; Li, J.; Su, H.; Zhang, X.; Li, S.; Yang, X.; Peng, C.; Yin, Y.; Zhang, L.; Xu, Y.; Liu, H.; Bai, F. Discovery and Mechanism Study of SARS-CoV-2 3C-like Protease Inhibitors with a New Reactive Group. J. Med. Chem. 2023, 66 (17), 12266–12283. View Source

Why SARS-CoV-2 3CLpro-IN-16 Is Irreplaceable

SARS-CoV-2 3CLpro inhibitors differ fundamentally in their covalent warhead chemistry and binding kinetics. SARS-CoV-2 3CLpro-IN-16 employs a thiocyanate warhead that forms a covalent bond with Cys145, a mechanism distinct from the nitrile warhead of nirmatrelvir or the aldehyde warhead of GC376 [1]. These differences profoundly affect inhibitor potency, selectivity, and resistance profiles. For instance, the thiocyanate warhead may confer a unique resistance profile compared to nitrile‑based clinical candidates, making direct substitution with generic 3CLpro inhibitors invalid for studies requiring a specific covalent mechanism or scaffold‑hopping investigations [1]. The compound’s dibenzoazepine scaffold and covalent binding mode are not interchangeable with other 3CLpro inhibitors without compromising experimental relevance.

• [1] Ren, P.; Li, H.; Nie, T.; Jian, X.; Yu, C.; Li, J.; Su, H.; Zhang, X.; Li, S.; Yang, X.; Peng, C.; Yin, Y.; Zhang, L.; Xu, Y.; Liu, H.; Bai, F. Discovery and Mechanism Study of SARS-CoV-2 3C-like Protease Inhibitors with a New Reactive Group. J. Med. Chem. 2023, 66 (17), 12266–12283. View Source

Quantitative Evidence for SARS-CoV-2 3CLpro-IN-16

Biochemical Potency vs. Analog 3h

In a direct FRET‑based 3CLpro inhibition assay, SARS-CoV-2 3CLpro-IN-16 (Compound 3a) demonstrates an IC₅₀ of 2.124 μM, while the optimized analog Compound 3h, which retains the thiocyanate warhead, exhibits a 6.6‑fold higher potency (IC₅₀ = 0.322 μM) [1]. This difference quantifies the impact of scaffold modifications on inhibitory activity and establishes 3a as the initial hit from which more potent analogs were derived [1].

Evidence Dimension	3CLpro enzymatic inhibition (IC₅₀)
Target Compound Data	2.124 μM
Comparator Or Baseline	Compound 3h: 0.322 μM
Quantified Difference	6.6‑fold (3h is more potent)
Conditions	FRET‑based SARS‑CoV‑2 3CLpro inhibition assay

Why This Matters

Understanding the potency gap between 3a and 3h informs medicinal chemistry optimization efforts and guides selection of appropriate tool compounds for SAR studies.

• [1] Ren, P.; Li, H.; Nie, T.; Jian, X.; Yu, C.; Li, J.; Su, H.; Zhang, X.; Li, S.; Yang, X.; Peng, C.; Yin, Y.; Zhang, L.; Xu, Y.; Liu, H.; Bai, F. Discovery and Mechanism Study of SARS-CoV-2 3C-like Protease Inhibitors with a New Reactive Group. J. Med. Chem. 2023, 66 (17), 12266–12283. View Source

Cellular Antiviral Efficacy vs. Analog 3c

While cellular antiviral data for SARS-CoV-2 3CLpro-IN-16 (3a) are not reported, the closely related analog Compound 3c (which shares the same thiocyanate warhead and a modified scaffold) inhibits SARS-CoV-2 replication in Vero E6 cells with an EC₅₀ of 2.499 μM and shows low cytotoxicity (CC₅₀ > 200 μM) [1]. This suggests that the thiocyanate‑containing series retains antiviral activity in a cellular context, and 3a can serve as a reference point for assessing cellular translation of enzymatic inhibition.

Evidence Dimension	Antiviral activity in Vero E6 cells (EC₅₀)
Target Compound Data	Not directly reported for 3a
Comparator Or Baseline	Compound 3c: EC₅₀ = 2.499 μM; CC₅₀ > 200 μM
Quantified Difference	EC₅₀ of 3c is 2.499 μM; 3a enzymatic IC₅₀ is 2.124 μM
Conditions	SARS-CoV-2 infected Vero E6 cells

Why This Matters

Cellular activity of the series validates the potential of the thiocyanate scaffold for antiviral development and supports the use of 3a in cellular mechanism studies.

• [1] Ren, P.; Li, H.; Nie, T.; Jian, X.; Yu, C.; Li, J.; Su, H.; Zhang, X.; Li, S.; Yang, X.; Peng, C.; Yin, Y.; Zhang, L.; Xu, Y.; Liu, H.; Bai, F. Discovery and Mechanism Study of SARS-CoV-2 3C-like Protease Inhibitors with a New Reactive Group. J. Med. Chem. 2023, 66 (17), 12266–12283. View Source

Covalent Binding Efficiency vs. Analog 3h

SARS-CoV-2 3CLpro-IN-16 employs a thiocyanate warhead to form a covalent bond with Cys145 [1], whereas the clinically approved 3CLpro inhibitor nirmatrelvir (PF-07321332) uses a nitrile warhead. Nirmatrelvir exhibits an enzymatic IC₅₀ of approximately 4 nM (0.004 μM) [2]. Although nirmatrelvir is over 500‑fold more potent, the thiocyanate warhead represents a distinct chemical class that may circumvent resistance mutations affecting nitrile‑based inhibitors. The novel warhead also provides a unique tool for exploring covalent inhibition mechanisms [1].

Evidence Dimension	Covalent warhead type and enzymatic IC₅₀
Target Compound Data	Thiocyanate warhead; IC₅₀ = 2.124 μM
Comparator Or Baseline	Nirmatrelvir: Nitrile warhead; IC₅₀ ≈ 4 nM
Quantified Difference	Nirmatrelvir is ~530‑fold more potent
Conditions	FRET‑based 3CLpro inhibition assays

Why This Matters

The distinct warhead chemistry of 3CLpro-IN-16 offers an alternative scaffold for resistance studies and for developing backup series with different resistance liabilities.

• [1] Ren, P.; Li, H.; Nie, T.; Jian, X.; Yu, C.; Li, J.; Su, H.; Zhang, X.; Li, S.; Yang, X.; Peng, C.; Yin, Y.; Zhang, L.; Xu, Y.; Liu, H.; Bai, F. Discovery and Mechanism Study of SARS-CoV-2 3C-like Protease Inhibitors with a New Reactive Group. J. Med. Chem. 2023, 66 (17), 12266–12283. View Source
• [2] Owen, D. R.; Allerton, C. M. N.; Anderson, A. S.; et al. An oral SARS-CoV-2 Mpro inhibitor clinical candidate for the treatment of COVID-19. Science 2021, 374 (6575), 1586–1593. View Source

Cross-Study Potency vs. GC376

The X‑ray crystal structure of SARS-CoV-2 3CLpro in complex with SARS-CoV-2 3CLpro-IN-16 (Compound 3a) has been determined at 2.04 Å resolution (PDB ID: 8HTV) [1]. The structure unequivocally confirms covalent bond formation between the thiocyanate warhead and Cys145, and reveals the inhibitor’s orientation within the active site. This high‑resolution structural information is not available for many other 3CLpro inhibitors in the public domain and provides a reliable template for structure‑based drug design and computational docking studies [1].

Evidence Dimension	3D binding mode confirmation
Target Compound Data	Covalent bond to Cys145 visualized at 2.04 Å resolution
Comparator Or Baseline	Apo 3CLpro structure (no inhibitor bound)
Quantified Difference	Confirms covalent binding; resolution = 2.04 Å
Conditions	X‑ray crystallography (PDB: 8HTV)

Why This Matters

Availability of an experimental co‑crystal structure accelerates rational optimization of the thiocyanate scaffold and enables accurate virtual screening campaigns.

• [1] Su, H. X.; Nie, T. Q.; Li, M. J.; Xu, Y. C. et al. SARS-CoV-2 3CL protease (3CLpro) in complex with compound 3a. RCSB PDB. 2022. PDB ID: 8HTV. View Source

Covalent vs. Non-Covalent Mechanism

Although direct selectivity data for SARS-CoV-2 3CLpro-IN-16 are not available, the optimized analog Compound 3h (which shares the same thiocyanate warhead) demonstrates good target selectivity for 3CLpro against a panel of host proteases [1]. This suggests that the thiocyanate warhead and the dibenzoazepine scaffold may confer a favorable selectivity profile. As 3a is the progenitor of this series, it can be used as a starting point for selectivity profiling and for understanding warhead‑driven off‑target interactions [1].

Evidence Dimension	Selectivity against host proteases
Target Compound Data	Not directly measured
Comparator Or Baseline	Compound 3h: good selectivity for 3CLpro over host proteases
Quantified Difference	Qualitative – 3h shows favorable selectivity
Conditions	Selectivity panel (host proteases)

Why This Matters

A favorable selectivity profile reduces the risk of off‑target effects, making the compound a cleaner tool for probing viral protease biology in cellular systems.

• [1] Ren, P.; Li, H.; Nie, T.; Jian, X.; Yu, C.; Li, J.; Su, H.; Zhang, X.; Li, S.; Yang, X.; Peng, C.; Yin, Y.; Zhang, L.; Xu, Y.; Liu, H.; Bai, F. Discovery and Mechanism Study of SARS-CoV-2 3C-like Protease Inhibitors with a New Reactive Group. J. Med. Chem. 2023, 66 (17), 12266–12283. View Source

Applications of SARS-CoV-2 3CLpro-IN-16

Biochemical Assay Development & HTS

Use SARS-CoV-2 3CLpro-IN-16 as a prototypical thiocyanate‑based covalent inhibitor to investigate the kinetics and thermodynamics of Cys145 modification. Its distinct warhead chemistry (relative to nitriles or aldehydes) makes it an ideal tool for studying covalent inhibition mechanisms and for developing new warhead libraries [1].

Covalent Mechanism & Target Engagement

Leverage the publicly available, high‑resolution co‑crystal structure (PDB: 8HTV) of 3CLpro bound to compound 3a for molecular docking, pharmacophore modeling, and structure‑guided optimization of the dibenzoazepine scaffold [2].

Antiviral Screening & Phenotypic Benchmarking

Employ 3CLpro-IN-16 as the reference compound for a series of thiocyanate‑containing 3CLpro inhibitors. Its well‑characterized IC₅₀ (2.124 μM) and structural data provide a baseline for evaluating modifications that improve potency, selectivity, and cellular antiviral activity [1].

Resistance & Cross-Resistance Profiling

Use the compound to study resistance mutations that may emerge against thiocyanate warhead inhibitors. Because its covalent mechanism differs from that of nirmatrelvir, 3CLpro-IN-16 can help identify unique resistance pathways and inform the design of next‑generation protease inhibitors [1].

• [1] Ren, P.; Li, H.; Nie, T.; Jian, X.; Yu, C.; Li, J.; Su, H.; Zhang, X.; Li, S.; Yang, X.; Peng, C.; Yin, Y.; Zhang, L.; Xu, Y.; Liu, H.; Bai, F. Discovery and Mechanism Study of SARS-CoV-2 3C-like Protease Inhibitors with a New Reactive Group. J. Med. Chem. 2023, 66 (17), 12266–12283. View Source
• [2] Su, H. X.; Nie, T. Q.; Li, M. J.; Xu, Y. C. et al. SARS-CoV-2 3CL protease (3CLpro) in complex with compound 3a. RCSB PDB. 2022. PDB ID: 8HTV. View Source